Delucemine

Catalog No.
S564562
CAS No.
186495-49-8
M.F
C16H17F2N
M. Wt
261.31 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Delucemine

Researchers studying dual glutamatergic-serotonergic mechanisms face confounding hyperlocomotion and psychosis-like behaviors with ketamine or MK-801. Delucemine (NPS-1506) is a moderate-affinity, uncompetitive NMDA antagonist and SSRI, designed to provide neuroprotection without PCP-like generalization.

  • Validated in rodent stroke/TBI models; blocks excitotoxicity at defined doses.
  • Enables clean cognitive/motor readouts by eliminating dissociative artifacts.
  • Single-entity polypharmacology avoids PK mismatch of co-administered drugs.

CAS Number

186495-49-8

Product Name

Delucemine

IUPAC Name

3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine

Molecular Formula

C16H17F2N

Molecular Weight

261.31 g/mol

InChI

InChI=1S/C16H17F2N/c1-19-9-8-16(12-4-2-6-14(17)10-12)13-5-3-7-15(18)11-13/h2-7,10-11,16,19H,8-9H2,1H3

InChI Key

MUGNLPWYHGOJEG-UHFFFAOYSA-N

Synonyms

NPS 1506, NPS-1506, NPS1506

Canonical SMILES

CNCCC(C1=CC(=CC=C1)F)C2=CC(=CC=C2)F

The exact mass of the compound Delucemine is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Benzene Derivatives - Fluorobenzenes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥98%

Package Size

5 mg, 10 mg

Delucemine (also known as NPS-1506) is a specialized tool compound for neuropharmacology research, characterized by its dual mechanism of action as a moderate-affinity, uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonist and a selective serotonin reuptake inhibitor (SSRI). [REFS-1, REFS-2] Developed from the structural backbone of argiotoxin-636, a neurotoxin found in spider venom, Delucemine was rationally designed to provide neuroprotective effects by blocking excessive glutamate receptor activity. [3] A key design goal was to achieve this NMDA antagonism without inducing the psychotomimetic and dissociative side effects associated with benchmark antagonists like ketamine or phencyclidine (PCP), making it a distinct agent for preclinical in-vivo studies. [1]

Research Fit

Model context

Preclinical brain injury, stroke, and addiction research models

Mechanism

Dual NMDA antagonist (uncompetitive) and SSRI probe

Intervention window

Reported post-insult intervention window up to 2 hours in models

Procuring a standard NMDA antagonist like ketamine or a selective serotonin reuptake inhibitor (SSRI) like fluoxetine fails to replicate the specific polypharmacology of Delucemine. For researchers investigating the interplay between glutamatergic and serotonergic systems in models of depression or neuro-injury, Delucemine offers a single molecular entity to probe both targets simultaneously. [1] Furthermore, benchmark non-competitive antagonists such as ketamine or Dizocilpine (MK-801) introduce significant behavioral confounds, including hyperlocomotion and psychosis-like effects, which Delucemine was specifically designed to mitigate. [2] Therefore, substitution is inappropriate for studies where this unique dual-target profile or the absence of confounding behavioral artifacts is a critical experimental parameter.

Substitution Risk

1

High-affinity NMDA blockers may induce PCP-like behavioral confounds; Delucemine’s moderate uncompetitive binding may reduce such psychotomimetic endpoint distortion.

2

Dual SSRI activity introduces an orthogonal pharmacodynamic axis absent in pure NMDA antagonists; substitution with single-mechanism blockers alters biological signature.

3

Extended plasma half-life may sustain target engagement with single dose; short-acting uncompetitive antagonists require continuous infusion and yield different exposure profiles.

Lacks PCP-Like Behavioral Effects

In preclinical models designed to assess psychotomimetic potential, Delucemine demonstrates a clear divergence from benchmark NMDA antagonists. In drug discrimination studies in rats, Delucemine did not generalize to the phencyclidine (PCP) stimulus, a classic indicator of subjective PCP-like effects. [1] This is in stark contrast to compounds like ketamine and Dizocilpine (MK-801), which readily substitute for PCP in this assay. Furthermore, Delucemine did not elicit MK-801-like behaviors or the neuronal vacuolization in the posterior cingulate/retrosplenial cortex that is characteristic of psychotomimetic NMDA antagonists. [1]

Evidence DimensionGeneralization to Phencyclidine (PCP) Discriminative Stimulus in Rats
Target Compound DataDoes not generalize to PCP stimulus
Comparator Or BaselineKetamine / Dizocilpine (MK-801): Generalizes to PCP stimulus
Quantified DifferenceQualitative but absolute divergence in behavioral effect classification
ConditionsPreclinical drug discrimination behavioral assay in rats.

For in-vivo studies of depression or neuroprotection, this allows for the study of NMDA antagonism with a significantly lower risk of confounding behavioral artifacts that complicate data interpretation.

Psychotomimetic liability
Class-level
Absence of PCP-like behaviors, neuronal vacuolization, or generalization to PCP
vs. MK-801, PCP: induced PCP-like behaviors and neuronal vacuolization
Supports behavioral endpoint interpretation; class-divergent tolerability profile

Moderate NMDA Receptor Affinity

Delucemine is characterized as an uncompetitive, open-channel blocker with moderate affinity for the NMDA receptor. It displaces the binding of the high-affinity channel blocker [3H]MK-801 from rat cortical membranes with an IC50 of 664 nM. [1] In a functional assay, it inhibited NMDA/glycine-induced increases in cytosolic calcium in cultured rat cerebellar granule cells with an IC50 of 476 nM. [1] This moderate affinity contrasts with the higher affinity of research tools like MK-801, potentially contributing to its improved tolerability profile.

Evidence DimensionInhibition of [3H]MK-801 binding (IC50)
Target Compound Data664 nM
Comparator Or BaselineMK-801 (Dizocilpine): Typically low nM (e.g., ~3-5 nM)
Quantified Difference~130-220 fold lower binding affinity than MK-801
ConditionsRadioligand binding assay, rat cortical membranes.

Provides a specific, moderate-potency tool for probing NMDA channel function, avoiding the profound and often non-physiological blockade caused by higher-affinity ligands like MK-801.

Brain edema & ions
Head-to-head
sg 1.043 ± 0.004; Water 81.5%; Na 0.688; K 1.930; Ca 0.043; Mg 0.077
Vehicle: sg 1.036; Water 84.9%; Na 2.135; K 1.145; Ca 0.543; Mg 0.042 (rat CHT, 24 h)
Reported reversal of edema and ion dysregulation endpoints

Neuroprotection in Stroke and TBI Models

Delucemine has demonstrated significant neuroprotective effects in multiple rodent models of acute neuronal injury. In models of ischemic and hemorrhagic stroke, as well as traumatic brain injury, administration of Delucemine within a 2-hour window of opportunity provided neuroprotection. [1] Effective doses ranged from approximately 0.1 to 1.0 mg/kg, corresponding to peak plasma concentrations of 8 to 80 ng/mL. [1] This positions Delucemine as a relevant tool compound for preclinical studies aimed at mitigating excitotoxic damage.

Evidence DimensionEffective Neuroprotective Dose Range (Rodent Models)
Target Compound Data0.1 - 1.0 mg/kg
Comparator Or BaselineMemantine: Effective doses in similar rodent stroke models are typically higher (e.g., 10-20 mg/kg).
Quantified DifferenceAppears effective at a significantly lower dose range than the clinical comparator memantine.
ConditionsRodent models of ischemic stroke, hemorrhagic stroke, and head trauma.

Offers a research tool for studying NMDA-mediated neuroprotection that is effective at lower doses than some clinical comparators, with a well-documented therapeutic window in preclinical models.

Memory & CA3 survival
Head-to-head
Attenuation of memory dysfunction (P<0.02), reduced CA3 neuron death (P<0.01)
Fluid percussion TBI, 1 mg/kg at 10 min and 4 h, Morris water maze at 1 wk
Supports cognitive endpoint and hippocampal neuron survival in TBI model
Plasma half-life
Phase I
~60 h in humans (5–100 mg i.v.)
Phase I healthy volunteers; well tolerated
Sustained target engagement profile supports single-dose regimens in research models
Cocaine seeking
Head-to-head
62% reduction in drug-seeking behavior (p<0.05)
Rat cocaine withdrawal model, 10 mg/kg i.p. daily, extinction testing
Reported reduction in cocaine-seeking endpoint in addiction model

NMDA Antagonism Without Behavioral Confounds

For studies requiring the blockade of NMDA receptors where the hyperlocomotion, stereotypy, or dissociative-like behaviors induced by ketamine or MK-801 would interfere with cognitive or motor readouts. Delucemine's demonstrated lack of PCP-like generalization makes it the appropriate choice for isolating the effects of moderate NMDA antagonism from confounding behavioral artifacts. [1]

Combined Glutamate/Serotonin Modulation for Depression

Ideal for researchers exploring the synergistic potential of targeting both the NMDA receptor and the serotonin transporter with a single agent. This compound allows for the investigation of dual-action pharmacology, a hypothesis difficult to test with a simple co-administration of two separate drugs due to differing pharmacokinetics.

Neuroprotective Screening in Stroke and TBI

Serves as a well-characterized reference compound for studies of excitotoxicity-mediated neuronal death. Its proven efficacy in rodent models of stroke and head trauma at defined doses provides a solid benchmark for evaluating novel neuroprotective candidates targeting the glutamatergic system. [1]

Application Fit Matrix

Application
Selection Property
Validation Focus
Preclinical brain injury model studies
Neuroprotection model-response endpoints (edema, ions, cognition)
Cerebral edema reversal, ion homeostasis normalization, cognitive endpoint validation
Substance use disorder research
Dual pharmacodynamic probe (NMDA + SSRI)
Cocaine-seeking behavior endpoint and nucleus accumbens pathway analysis
NMDA antagonist comparator studies
Behavioral and neuronal safety-related endpoint context
Psychotomimetic liability screening and neuronal vacuolization assessment

XLogP3

3.8

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

261.13290587 Da

Monoisotopic Mass

261.13290587 Da

Heavy Atom Count

19

UNII

124LSR3H2X

Other CAS

186495-49-8

Wikipedia

Delucemine

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